Cas no 5648-17-9 (3,7-dibenzyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonan-9-one)

• Product Name: 3,7-dibenzyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonan-9-one
• CAS No: 5648-17-9
• MF: C₂₃H₂₈N₂O
• MW: 348.481225967407
• CID: 1598984
• PubChem ID: 827719
• Update Time: 2025-04-21

3,7-dibenzyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonan-9-one Chemical and Physical Properties

Names and Identifiers

• 3,7-dibenzyl-1,5-dimethyl-3,7-diazabicyclo[3.3.1]nonan-9-one
• 3,7-Diazabicyclo[3.3.1]nonan-9-one, 1,5-dimethyl-3,7-bis(phenylmethyl)-
• 3,7-Dibenzyl-1,5-dimethyl-3,7-diaza-bicyclo[3.3.1]nonan-9-one
• HMS1479L07
• Oprea1_265337
• AB00091652-01
• DTXSID40356639
• SR-01000465407
• STK722597
• ChemDiv3_002361
• CCG-18522
• HMS2674G16
• AKOS000505928
• 5648-17-9
• Oprea1_418394
• CHEMBL1369155
• MLS000856396
• BRD-K86929910-001-01-9
• SR-01000465407-1
• SMR000279341
• SR-01000465407-3

• Inchi： 1S/C23H28N2O/c1-22-15-24(13-19-9-5-3-6-10-19)17-23(2,21(22)26)18-25(16-22)14-20-11-7-4-8-12-20/h3-12H,13-18H2,1-2H3
• InChI Key： GKEOZRFZPOMNLN-UHFFFAOYSA-N
• SMILES： O=C1C2(C)CN(CC3C=CC=CC=3)CC1(C)CN(CC1C=CC=CC=1)C2

Computed Properties

• Exact Mass: 348.22034
• Monoisotopic Mass: 348.220164
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6
• XLogP3: 3.3

Experimental Properties

• Density: 1.141
• Boiling Point: 469.7°C at 760 mmHg
• Flash Point: 186.9°C
• Refractive Index: 1.604
• PSA: 23.55